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Compound of Interest

Compound Name: SRI-011381

Cat. No.: B610986 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SRI-011381 is a novel small molecule agonist of the Transforming Growth Factor-beta (TGF-β)

signaling pathway.[1][2][3] It has demonstrated potential in preclinical studies for the treatment

of Alzheimer's disease and exhibits neuroprotective effects.[2][4] SRI-011381 has been shown

to activate the TGF-β1/Smad3 signaling pathway, which plays a crucial role in cellular

processes such as proliferation, differentiation, and inflammation.[5] Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation of SRI-011381 stock solutions using

Dimethyl Sulfoxide (DMSO) as a solvent.

Quantitative Data Summary
A summary of the key chemical and solubility information for SRI-011381 and its hydrochloride

salt is presented in Table 1. It is important to note that solubility can vary between different

batches and suppliers.
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Property SRI-011381 (Free Base) SRI-011381 hydrochloride

Molecular Formula C₂₀H₃₁N₃O C₂₀H₃₂ClN₃O

Molecular Weight 329.48 g/mol [3][6] 365.94 g/mol [2][4]

Appearance White to off-white solid White to off-white solid

Solubility in DMSO 50 mg/mL (151.75 mM)[6][7] 9 mg/mL (24.59 mM)[4]

55 mg/mL (166.93 mM)[3] 12 mg/mL (32.79 mM)[2]

66 mg/mL (200.31 mM)[1] 33.33 mg/mL (91.08 mM)[8]

Storage of Powder -20°C for up to 3 years[2]
4°C, sealed, away from

moisture[7][8]

Storage of Stock Solution -80°C for up to 1 year[2] -80°C for up to 6 months[8]

Note: The solubility of these compounds in DMSO can be significantly impacted by the

presence of moisture. It is strongly recommended to use fresh, anhydrous DMSO for the

preparation of stock solutions.[1][4][8] Sonication may be required to fully dissolve the

compound.[2][3][6]

Experimental Protocols
SRI-011381 or SRI-011381 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Pipettes and sterile filter tips
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This protocol provides instructions for preparing a 10 mM stock solution of SRI-011381 (free

base). The same principles can be applied to prepare stock solutions of different

concentrations or for the hydrochloride salt by adjusting the mass of the compound based on

its molecular weight.

Pre-weighing Preparation: Allow the vial of SRI-011381 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out 3.29 mg of SRI-011381 powder using a calibrated analytical

balance and transfer it to a sterile amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the SRI-011381
powder.

Dissolution:

Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.[6] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year).[2] For short-term storage,

aliquots can be kept at -20°C for up to 1 month.[8]

Visualizations
The following diagram illustrates the key steps in the preparation of an SRI-011381 stock

solution.
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Preparation of SRI-011381 Stock Solution

Start

Weigh SRI-011381 Powder

Add Anhydrous DMSO

Vortex and/or Sonicate to Dissolve

Visually Inspect for Complete Dissolution

Particulates Remain

Aliquot Stock Solution

Clear Solution

Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for SRI-011381 Stock Solution Preparation.
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SRI-011381 acts as an agonist of the TGF-β signaling pathway. The simplified diagram below

illustrates the canonical Smad-dependent signaling cascade activated by SRI-011381.

SRI-011381 Activated TGF-β/Smad Pathway

SRI-011381

TGF-β Receptor Complex
(TGFBR1/TGFBR2)

activates

Smad2/3

phosphorylates

p-Smad2/3

Smad2/3/4 Complex

binds

Smad4

Nucleus

translocates to

Target Gene Transcription
(e.g., Collagen-1, α-SMA)
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Caption: SRI-011381 activates the canonical TGF-β/Smad signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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